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Compound of Interest

1,3,5-Triazido-2,4,6-
Compound Name: o
trinitrobenzene

cat. No.: B1197213

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of the sensitivity of 1,3,5-triamino-2,4,6-
trinitrobenzene (TATNB), a notably insensitive high explosive, to friction and impact. Its
performance is benchmarked against other common and emerging energetic materials,
supported by experimental data. This document is intended to serve as a critical resource for
professionals in research and development where the safety and reliability of energetic
materials are paramount.

Comparative Analysis of Sensitivity Data

The sensitivity of an explosive to external stimuli such as impact and friction is a critical
parameter for its safe handling, processing, and application. TATNB consistently demonstrates
a remarkably low sensitivity compared to many other high explosives. The following tables
summarize key quantitative data from standardized sensitivity tests.

Table 1: Impact Sensitivity of Various High Explosives
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] Drop Weight
Explosive o
Abbreviation Impact Test (Hso, Reference
Compound
cm)
1,3,5-Triamino-2,4,6-
o TATNB > 320 [1]
trinitrobenzene
3-Nitro-1,2,4-triazol-5-
NTO 40 - 100+ [1]
one
1,1-diamino-2,2-
o FOX-7 63-79 [2]
dinitroethene
2,6-diamino-3,5-
o ) Between HMX and
dinitropyrazine-1- LLM-105 [3]
_ TATB
oxide
Cyclotrimethylenetrinit
_ RDX 20- 38 [2][4]
ramine
Cyclotetramethylenete
o HMX 28 - 32 [5]
tranitramine
Pentaerythritol
PETN 12 - 16 [5]

Tetranitrate

Hso represents the height from which a standard weight is dropped, causing a 50% probability

of initiation.

Table 2: Friction Sensitivity of Various High Explosives
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Explosive Lo BAM Friction Test
Abbreviation Reference
Compound (Force, N)
1,3,5-Triamino-2,4,6-
o TATNB > 360 [1]
trinitrobenzene
3-Nitro-1,2,4-triazol-5-
NTO > 360 [1]
one
1,1-diamino-2,2-
o FOX-7 > 350 [4]
dinitroethene
2,6-diamino-3,5-
dinitropyrazine-1- LLM-105 Insensitive [3]
oxide
Cyclotrimethylenetrinit
) RDX 120 [4]
ramine
Cyclotetramethylenete
_ _ HMX 120 - 160 [5]
tranitramine
Pentaerythritol
PETN 60 [5]

Tetranitrate

The BAM friction test determines the force at which initiation occurs in 1 out of 6 trials.

Experimental Protocols

The data presented in this guide are derived from standardized testing methodologies

designed to ensure reproducibility and comparability. The following are detailed protocols for

the key experiments cited.

Drop Weight Impact Test

Objective: To determine the impact sensitivity of an explosive, expressed as the 50%

probability of initiation height (Hso).

Apparatus: A standardized drop weight impact tester, consisting of a guided weight, an anvil, a

striker, and a mechanism for releasing the weight from a known height.
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Procedure:

A small, precisely measured sample of the explosive (typically 30-50 mg) is placed on the
anvil.

The striker is carefully placed on top of the sample.

A weight of a specified mass (commonly 2.5 kg) is dropped from a predetermined height
onto the striker.

The outcome (initiation or no initiation) is observed and recorded. An initiation is typically
identified by a flash, flame, smoke, or audible report.

The Bruceton "up-and-down" method is commonly employed to determine the Hso value. In
this method, the height for the subsequent test is decreased after an initiation and increased
after a non-initiation, by a fixed increment.

A series of at least 20-30 tests is conducted to obtain statistically significant data.

The Hso is calculated from the series of test results using statistical analysis.

BAM Friction Test

Objective: To determine the friction sensitivity of an explosive by subjecting it to friction

between two standardized surfaces.

Apparatus: A BAM (Bundesanstalt fir Materialprifung) friction apparatus, which includes a

fixed porcelain pin and a movable porcelain plate.

Procedure:

A small amount of the explosive sample is placed on the porcelain plate.

The porcelain pin is lowered onto the sample with a specific, adjustable load.

The porcelain plate is then moved back and forth under the pin once, over a set distance.

The test is repeated six times at a given load.
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« If no initiation (e.g., flame, crackling, or smoke) is observed in all six trials, the load is
increased to the next level.

e The friction sensitivity is reported as the lowest load at which at least one initiation occurs in
six trials. If no reaction occurs at the maximum load (typically 360 N), the material is
considered insensitive to friction under the test conditions.

Initiation Mechanisms and Visualization

The extreme insensitivity of TATNB is attributed to its unique molecular and crystal structure,
which influences its response to mechanical stimuli. The initiation of detonation under impact or
friction is a complex process that begins with the formation of localized high-temperature
regions known as "hot spots."”

Logical Flow of Detonation Initiation

The following diagram illustrates the generally accepted sequence of events leading from a
mechanical stimulus to detonation in an insensitive high explosive like TATNB.
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Caption: Initiation sequence from stimulus to detonation.

Experimental Workflow for Sensitivity Testing
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The following diagram outlines the typical workflow for assessing the impact and friction
sensitivity of an energetic material.
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Caption: Workflow for sensitivity assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1197213#sensitivity-analysis-of-tatnb-to-friction-and-
impact]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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